Cas no 1807042-43-8 (Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate
• CAS No: 1807042-43-8
• MF: C₁₁H₇F₄NO₂
• MW: 261.17239689827
• CID: 4795128
• Update Time: 2025-06-18

Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7F4NO2/c1-2-18-10(17)9-7(11(13,14)15)3-6(5-16)4-8(9)12/h3-4H,2H2,1H3
• InChI Key： BRDBEVKHBKZGGE-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(C(F)(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate

Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate (CAS No. 1807042-43-8): A Comprehensive Overview

Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate (CAS No. 1807042-43-8) is a versatile compound with significant applications in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a cyano group, a fluoro substituent, and a trifluoromethyl group, making it an attractive candidate for various synthetic transformations and biological studies.

The cyano group in Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate imparts significant electronic and steric properties to the molecule. The presence of this group can influence the reactivity and stability of the compound, making it useful in the synthesis of more complex molecules. Additionally, the fluoro substituent and trifluoromethyl group contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent research has highlighted the potential of Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The ability to modulate specific biological pathways through these functional groups makes Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate a valuable tool in the discovery of new therapeutic agents.

In the context of materials science, Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate has been explored for its potential use in the development of advanced functional materials. The unique combination of functional groups in this compound can enhance its performance in applications such as organic electronics, where high electron mobility and stability are required. Researchers have reported that derivatives of this compound exhibit excellent charge transport properties, making them suitable for use in organic field-effect transistors (OFETs) and other electronic devices.

The synthesis of Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and electrophilic aromatic substitution reactions. Advances in catalytic methods have further improved the efficiency and selectivity of these synthetic processes, making it easier to produce this compound on a larger scale.

From a safety perspective, Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines to minimize potential risks. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in a secure location.

In conclusion, Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate (CAS No. 1807042-43-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and pharmaceutical research. Its unique chemical structure and functional groups make it an invaluable tool for scientists and researchers working on innovative solutions in these fields. As ongoing research continues to uncover new properties and applications, the importance of Ethyl 4-cyano-2-fluoro-6-(trifluoromethyl)benzoate is likely to grow even further.